1-hexadecanoyl-2-(11Z,14Z-eicosadienoyl)-sn-glycerol

• Molecular Formula: C39H72O5
• Molecular Weight: 621 g/mol
• IUPAC Name: [(2S)-1-hexadecanoyloxy-3-hydroxypropan-2-yl] (11Z,14Z)-icosa-11,14-dienoate
• InChI: InChI=1S/C39H72O5/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-39(42)44-37(35-40)36-43-38(41)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h11,13,17-18,37,40H,3-10,12,14-16,19-36H2,1-2H3/b13-11-,18-17-/t37-/m0/s1
• InChI Key: MVAYIPZWUCBXOE-PKQDJGPXSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](CO)OC(=O)CCCCCCCCC/C=C\C/C=C\CCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCCC=CCC=CCCCCC
• physical_description: Solid

Description

DG(16:0/20:2(11Z, 14Z)/0:0)[iso2], also known as diacylglycerol or DAG(16:0/20:2), belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. Thus, DG(16:0/20:2(11Z, 14Z)/0:0)[iso2] is considered to be a diradylglycerol lipid molecule. DG(16:0/20:2(11Z, 14Z)/0:0)[iso2] is considered to be a practically insoluble (in water) and relatively neutral molecule. DG(16:0/20:2(11Z, 14Z)/0:0)[iso2] has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, DG(16:0/20:2(11Z, 14Z)/0:0)[iso2] is primarily located in the membrane (predicted from logP). In humans, DG(16:0/20:2(11Z, 14Z)/0:0)[iso2] is involved in phosphatidylethanolamine biosynthesis pe(16:0/20:2(11Z, 14Z)) pathway and phosphatidylcholine biosynthesis PC(16:0/20:2(11Z, 14Z)) pathway. DG(16:0/20:2(11Z, 14Z)/0:0)[iso2] is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(16:0/20:2(11Z, 14Z)/24:1(15Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/20:2(11Z, 14Z)/18:3(9Z, 12Z, 15Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/20:2(11Z, 14Z)/18:3(6Z, 9Z, 12Z)) pathway, and de novo triacylglycerol biosynthesis TG(16:0/20:2(11Z, 14Z)/16:1(9Z)) pathway.
1-palmitoyl-2-(11Z,14Z-eicosadienoyl)-sn-glycerol is a 1,2-diacyl-sn-glycerol in which the 1- and 2-acyl groups are specified as palmitoyl and (11Z,14Z)-eicosadienoyl respectively. It has a role as a mouse metabolite. It derives from an (11Z,14Z)-icosadienoic acid and a hexadecanoic acid.

Scientific Research Applications

Synthesis and Characterization

• This compound, along with other similar fatty acids and phospholipids, has been synthesized and characterized for various scientific studies. For instance, Carballeira et al. (1999) conducted a study synthesizing novel phospholipids including 1-hexadecanoyl-2-[(5Z,9Z)-5,9-eicosadienoyl]-sn-glycero-3-phosphocholine, using commercially available L-alpha-phosphatidylcholine (egg yolk) (Carballeira, Emiliano, & Guzmán, 1999).

Critical Micellar Concentration

• Kramp et al. (1984) explored the physical chemical characteristics of platelet-activating factor analogs, including critical micellar concentration, of compounds such as 1-O-hexadecanoyl-2-acetyl-sn-glycero-3-phosphocholine (Kramp, Piéroni, Pinckard, & Hanahan, 1984).

Monolayer Phase and Structure

• Studies like the one conducted by Bringezu et al. (1998) investigated the thermodynamic properties and structure of monolayer phases of phosphoethanolamines with branched hexadecanoyl chains, relevant to understanding the behavior of such compounds in biological systems (Bringezu, Brezesinski, & Möhwald, 1998).

Chromatographic Separation Techniques

• Techniques for separating the enantiomers of 1-alkyl-2-acyl-rac-glycerol, including forms such as 1-hexadecyl-2-hexadecanoyl-rac-glycerol, have been developed using high-performance liquid chromatography, as detailed in research by Takagi et al. (1990) (Takagi, Okamoto, Ando, & Itabashi, 1990).

Bioactive Properties

• The isolation of monogalactosyl diacylglycerols, structurally similar to 1-hexadecanoyl-2-(11Z,14Z-eicosadienoyl)-sn-glycerol, from brown alga and their characterization have been reported, which is significant for understanding the bioactive properties of these compounds (Kim, Kim, Lee, Kim, & Rho, 2007).

Crystal Structure and Polymorphism

• Research on the polymorphism and crystal structure of similar diacylglycerols, such as 1,2-dipalmitoyl-3-acyl-sn-glycerols, provides insight into the physical properties and potential applications of these compounds in various fields (Kodali, Atkinson, Redgrave, & Small, 1984).